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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Acid Red 249

This document provides immediate, essential safety protocols and logistical plans for the

operational use and disposal of Acid Red 249, an azo dye. Adherence to these procedures is

critical to ensure personnel safety and minimize environmental impact.

Key Safety Data
A thorough understanding of the hazards associated with Acid Red 249 is fundamental to its

safe handling. The following table summarizes the key quantitative safety data.
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Parameter Value/Information Citation

Chemical Name Acid Red 249 [1]

CAS Number 6416-66-6 [1]

Appearance Red Powder [1]

Primary Hazards

Harmful if swallowed, causes

skin, eye, and respiratory

irritation.

[1]

Occupational Exposure Limits

(OELs)

No specific OEL has been

established. It is recommended

to handle as a hazardous

powder and minimize

exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling Acid
Red 249 to prevent exposure through inhalation, skin contact, or eye contact.

PPE Category Specific Requirements Citation

Respiratory Protection

An approved respirator is

required, especially when

handling the powder form.

[1]

Eye Protection

Chemical safety goggles are

mandatory to protect against

dust particles and splashes.

[1]

Hand Protection
Rubber gloves are required to

prevent skin contact.
[1]

Body Protection

A lab coat or other protective

clothing should be worn to

minimize skin contact.

[1]
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Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of Acid Red 249 in a laboratory

setting.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational before beginning work.[1]

Verify that an emergency eyewash station and safety shower are accessible and functional.

[1]

Cover the work surface with absorbent, disposable bench paper to contain any potential

spills.

2. Weighing and Solution Preparation:

Perform all weighing and handling of powdered Acid Red 249 within the chemical fume

hood to minimize dust generation and inhalation.[1]

Use anti-static weighing boats or paper.

Slowly add the powder to the solvent to avoid splashing.

If creating a stock solution, ensure the container is clearly labeled with the chemical name,

concentration, date, and hazard symbols.

3. During Use:

Keep all containers of Acid Red 249, whether in powder or solution form, tightly sealed

when not in use.

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.

4. Post-Handling:
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Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all non-disposable equipment and work surfaces.

Disposal Plan: Step-by-Step Procedures
Proper disposal of Acid Red 249 and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. Azo dyes should not be

disposed of down the drain.

1. Solid Waste (Powdered Dye, Contaminated PPE, and Materials):

Carefully sweep up any spilled solid material using a brush and dustpan, avoiding the

creation of dust clouds. For larger spills, use a vacuum cleaner equipped with a HEPA filter.

[1]

Collect all solid waste, including used gloves, bench paper, and other contaminated

disposable materials, in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container should be labeled as "Hazardous Waste - Acid Red 249".

2. Liquid Waste (Unused Solutions, Contaminated Solvents):

Collect all liquid waste containing Acid Red 249 in a separate, sealed, and clearly labeled

hazardous waste container.

The container should be labeled with "Hazardous Waste - Acid Red 249" and list all solvent

components.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

3. Decontamination of Laboratory Equipment:

Initial Rinse: Rinse all glassware and equipment that came into contact with Acid Red 249
with an appropriate solvent to remove the majority of the dye. Collect this rinsate as

hazardous liquid waste.
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Washing: Wash the rinsed equipment with soap and water.

Final Rinse: Perform a final rinse with deionized water.

4. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal of Acid
Red 249
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Caption: Workflow for the safe handling and disposal of Acid Red 249.
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Emergency Procedures
In the event of an exposure to Acid Red 249, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. If irritation persists, seek medical attention.[1]

Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.

Ingestion: If the individual is conscious, rinse their mouth with water and have them drink 2-4

glasses of water or milk. Do not induce vomiting. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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